N-(2,3-dimethylphenyl)-N'-(4-methoxybenzyl)urea

• IUPAC Name: 1-(2,3-dimethylphenyl)-3-[(4-methoxyphenyl)methyl]urea
• InChI: InChI=1S/C17H20N2O2/c1-12-5-4-6-16(13(12)2)19-17(20)18-11-14-7-9-15(21-3)10-8-14/h4-10H,11H2,1-3H3,(H2,18,19,20)
• InChI Key: ZIWLTNOLPFNXSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)NCC2=CC=C(C=C2)OC)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-(2,3-dimethylphenyl)-N'-(4-methoxybenzyl)urea is a compound of interest due to its potential biological activities and applications in various scientific fields. Although specific studies directly on this compound are limited, research on similar urea derivatives provides valuable insights into their synthesis, structure, and properties.

Synthesis Analysis

The synthesis of related compounds, such as N-(4-methoxybenzyl)-N'-(5-nitro-1,3-thiazol-2-yl)urea, involves novel one-pot reactions and radiolabeling techniques for PET studies, indicating complex synthetic pathways that can be adapted for N-(2,3-dimethylphenyl)-N'-(4-methoxybenzyl)urea (Vasdev et al., 2005).

Molecular Structure Analysis

Molecular structure analysis of similar compounds highlights coplanar arrangements and intermolecular hydrogen bonds, suggesting that N-(2,3-dimethylphenyl)-N'-(4-methoxybenzyl)urea may also exhibit specific structural characteristics conducive to its biological activity (Lough et al., 2010).

Chemical Reactions and Properties

Reactions involving similar urea derivatives have shown the formation of N-(4-methoxy-3-nitrobenzyl) derivatives, indicating potential for diverse chemical modifications and interactions based on the functional groups present in N-(2,3-dimethylphenyl)-N'-(4-methoxybenzyl)urea (Harutyunyan, 2016).

Physical Properties Analysis

The physical properties of urea derivatives, such as solubility and melting points, are crucial for their application in various fields. Studies on compounds like directed lithiation of N'-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea reveal insights into their reactivity and stability under different conditions (Smith et al., 2013).

Chemical Properties Analysis

The chemical properties of urea derivatives, including their reactivity with different chemicals and their behavior under various conditions, are essential for understanding their potential applications. Research on compounds such as mass spectrometric properties of N-(2-methoxybenzyl)-2-(2,4,6-trimethoxyphenyl)ethanamine provides valuable information on the analytical characteristics and reactivity of similar urea derivatives (Shevyrin et al., 2016).